Cas no 138719-95-6 (Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester)

Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester structure
138719-95-6 structure
Product Name:Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester
CAS No:138719-95-6
MF:C8H6BrF3O3S
MW:319.09565114975
CID:1254164
PubChem ID:14982721
Update Time:2025-04-20

Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 2-bromo-4-methylphenyl ester
    • 2-BROMO-4-METHYLPHENYL TRIFLUOROMETHANESULPHONATE
    • (2-bromo-4-methylphenyl) trifluoromethanesulfonate
    • 138719-95-6
    • FECLFVNEAPEUMW-UHFFFAOYSA-N
    • 2-Bromo-4-methyl-1-(trifluoromethylsulfonyloxy)benzene
    • SCHEMBL8502379
    • Inchi: 1S/C8H6BrF3O3S/c1-5-2-3-7(6(9)4-5)15-16(13,14)8(10,11)12/h2-4H,1H3
    • InChI Key: FECLFVNEAPEUMW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1OS(C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 317.91728
  • Monoisotopic Mass: 317.91731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37
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